Cas no 1936662-32-6 (benzyl N-[3-(cyanomethyl)phenyl]carbamate)

• Product Name: benzyl N-[3-(cyanomethyl)phenyl]carbamate
• CAS No: 1936662-32-6
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 6104367
• PubChem ID: 130655380
• Update Time: 2025-06-15

benzyl N-[3-(cyanomethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6267530
• benzyl N-[3-(cyanomethyl)phenyl]carbamate
• 1936662-32-6

• Inchi： 1S/C16H14N2O2/c17-10-9-13-7-4-8-15(11-13)18-16(19)20-12-14-5-2-1-3-6-14/h1-8,11H,9,12H2,(H,18,19)
• InChI Key： HBHNHGDPZDKKDS-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(CC#N)=C1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-[3-(cyanomethyl)phenyl]carbamate

Recent Advances in the Study of Benzyl N-[3-(Cyanomethyl)phenyl]carbamate (CAS: 1936662-32-6)

Benzyl N-[3-(cyanomethyl)phenyl]carbamate (CAS: 1936662-32-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique carbamate linkage and cyanomethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a scaffold for drug development, particularly in the areas of oncology and neurodegenerative diseases.

One of the key advancements in the study of benzyl N-[3-(cyanomethyl)phenyl]carbamate is its role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to produce this compound with high yield and purity, which is critical for its subsequent use in drug discovery. The compound's structural features, including the carbamate group, make it a versatile building block for the development of inhibitors targeting specific enzymes or receptors involved in disease pathways.

In a recent study published in the Journal of Medicinal Chemistry, benzyl N-[3-(cyanomethyl)phenyl]carbamate was investigated for its inhibitory effects on a class of enzymes known to play a role in cancer progression. The results demonstrated that derivatives of this compound exhibited potent activity against these enzymes, with IC50 values in the nanomolar range. This finding underscores the potential of benzyl N-[3-(cyanomethyl)phenyl]carbamate as a lead compound for the development of new anticancer agents.

Another area of research has explored the neuroprotective properties of benzyl N-[3-(cyanomethyl)phenyl]carbamate. Preliminary in vitro studies have shown that this compound can modulate oxidative stress pathways, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings suggest that further investigation into its mechanism of action and optimization of its pharmacokinetic properties could lead to the development of novel neuroprotective therapies.

Despite these promising results, challenges remain in the clinical translation of benzyl N-[3-(cyanomethyl)phenyl]carbamate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Future research directions may include the design of prodrugs or formulation strategies to enhance the compound's therapeutic efficacy and reduce adverse effects.

In conclusion, benzyl N-[3-(cyanomethyl)phenyl]carbamate (CAS: 1936662-32-6) represents a valuable scaffold in medicinal chemistry with diverse therapeutic applications. Recent studies have highlighted its potential in oncology and neuroprotection, paving the way for further exploration and development. Continued research efforts will be essential to unlock the full therapeutic potential of this compound and its derivatives.